Cas no 1240257-07-1 (2-Fluoro-4-(trifluoromethoxy)benzyl Alcohol)

2-Fluoro-4-(trifluoromethoxy)benzyl Alcohol structure
1240257-07-1 structure
Product Name:2-Fluoro-4-(trifluoromethoxy)benzyl Alcohol
CAS No:1240257-07-1
MF:C8H6F4O2
MW:210.125656604767
MDL:MFCD16652441
CID:4579766
PubChem ID:66523445
Update Time:2025-08-05

2-Fluoro-4-(trifluoromethoxy)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-(trifluoroMethoxy)benzyl alcohol, 97%
    • Benzenemethanol, 2-fluoro-4-(trifluoromethoxy)-
    • MFCD16652441
    • JS-4918
    • 1240257-07-1
    • 2-Fluoro-4-(trifluoromethoxy)benzyl alcohol
    • (2-Fluoro-4-(trifluoromethoxy)phenyl)methanol
    • BBHRDCVRVNBYCO-UHFFFAOYSA-N
    • AKOS015956503
    • CS-0443048
    • EN300-176084
    • G30322
    • SCHEMBL15540042
    • [2-fluoro-4-(trifluoromethoxy)phenyl]methanol
    • 2-Fluoro-4-(trifluoromethoxy)benzyl Alcohol
    • MDL: MFCD16652441
    • Inchi: 1S/C8H6F4O2/c9-7-3-6(14-8(10,11)12)2-1-5(7)4-13/h1-3,13H,4H2
    • InChI Key: BBHRDCVRVNBYCO-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC=C(OC(F)(F)F)C=C1F

Computed Properties

  • Exact Mass: 210.03039208g/mol
  • Monoisotopic Mass: 210.03039208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 191.3±35.0 °C at 760 mmHg
  • Flash Point: 96.7±22.5 °C
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-Fluoro-4-(trifluoromethoxy)benzyl Alcohol Security Information

2-Fluoro-4-(trifluoromethoxy)benzyl Alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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